Ethyl 4-((1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(2-methoxyphenyl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[[1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-2-oxopyridin-3-yl]-(2-methoxyphenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C26H31N3O6/c1-4-34-26(32)28-13-11-27(12-14-28)24(20-9-5-6-10-22(20)33-3)23-21(30)16-18(2)29(25(23)31)17-19-8-7-15-35-19/h5-10,15-16,24,30H,4,11-14,17H2,1-3H3
• InChI Key: JBDQJDQTJVUUTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C2=CC=CC=C2OC)C3=C(C=C(N(C3=O)CC4=CC=CO4)C)O
• Molecular Formula: C26H31N3O6
• Molecular Weight: 481.5 g/mol

Description

Ethyl 4-((1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(2-methoxyphenyl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C26H31N3O6 and its molecular weight is 481.549. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on compounds structurally related to Ethyl 4-((1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(2-methoxyphenyl)methyl)piperazine-1-carboxylate has focused on their synthesis and potential antimicrobial activities. For instance, the synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives have been explored, leading to compounds that possess good or moderate activities against test microorganisms. These studies demonstrate the potential of such compounds in contributing to the development of new antimicrobial agents (Bektaş et al., 2007; Başoğlu et al., 2013).

Antidepressant and Antianxiety Activities

Compounds with structural similarities have been synthesized and evaluated for their antidepressant and antianxiety activities, showcasing the therapeutic potential of such molecules. A novel series of derivatives has been shown to reduce the duration of immobility times in animal models, suggesting significant antidepressant and antianxiety effects. This highlights the potential application of these compounds in the development of new treatments for mood disorders (Kumar et al., 2017).

Analgesic and Anti-Inflammatory Agents

The synthesis of novel compounds derived from this compound has led to the identification of agents with potent analgesic and anti-inflammatory activities. These compounds have been tested as COX-1/COX-2 inhibitors, displaying high inhibitory activity and significant analgesic and anti-inflammatory effects. This suggests a promising avenue for the development of new therapeutic agents for managing pain and inflammation (Abu‐Hashem et al., 2020).

Novel Synthetic Approaches and Chemical Properties

Research has also focused on novel synthetic approaches to creating derivatives of this compound, providing insights into their chemical properties and potential applications. These studies have expanded the understanding of the synthetic versatility and chemical reactivity of such compounds, opening up new possibilities for their application in medicinal chemistry and drug development (Sommer et al., 2017).